2-Methyl-4-n-propylcyclohexanone
Description
2-Methyl-4-n-propylcyclohexanone is a substituted cyclohexanone derivative featuring a methyl group at position 2 and an n-propyl group at position 4 of the cyclohexane ring. Its molecular formula is C₁₁H₂₀O (calculated based on the cyclohexanone backbone [C₆H₁₀O] + methyl [C₁H₃] + n-propyl [C₃H₇]), with a molecular weight of 168.28 g/mol. This compound belongs to the ketone class, characterized by a carbonyl group that influences its reactivity and physical properties.
Properties
Molecular Formula |
C10H18O |
|---|---|
Molecular Weight |
154.25 g/mol |
IUPAC Name |
2-methyl-4-propylcyclohexan-1-one |
InChI |
InChI=1S/C10H18O/c1-3-4-9-5-6-10(11)8(2)7-9/h8-9H,3-7H2,1-2H3 |
InChI Key |
YFGBBPHIDAJVCC-UHFFFAOYSA-N |
Canonical SMILES |
CCCC1CCC(=O)C(C1)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Alkyl Chain Impact: The n-propyl group in 2-Methyl-4-n-propylcyclohexanone confers moderate hydrophobicity, whereas 4-Heptylcyclohexanone’s longer heptyl chain drastically reduces water solubility .
- Ring Size and Functional Groups: The cyclopentanone derivative in includes a chlorophenyl group, enhancing its utility as a fungicide intermediate. Mesotrione’s nitro and sulfonyl groups enable herbicidal activity via inhibition of hydroxyphenylpyruvate dioxygenase (HPPD) .
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